![molecular formula C17H11ClN4O2S B294792 3-(2-Chlorophenyl)-6-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B294792.png)
3-(2-Chlorophenyl)-6-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
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Overview
Description
3-(2-Chlorophenyl)-6-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science. The compound has unique chemical properties that make it suitable for use in different areas of research.
Mechanism of Action
The mechanism of action of 3-(2-Chlorophenyl)-6-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have shown that the compound can interact with specific targets in the body, such as enzymes and receptors, to produce its effects. For example, in cancer cells, the compound can induce apoptosis by activating specific signaling pathways that lead to cell death.
Biochemical and Physiological Effects:
The compound has been shown to have a range of biochemical and physiological effects. In cancer cells, it can induce apoptosis, inhibit cell proliferation, and decrease the expression of specific genes that are involved in tumor growth. In Alzheimer's disease, it can inhibit the activity of acetylcholinesterase, which can lead to an increase in the levels of acetylcholine in the brain, resulting in improved memory and learning.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-(2-Chlorophenyl)-6-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its high potency. The compound has been shown to be effective at low concentrations, making it a cost-effective option for researchers. However, one of the limitations is its low solubility in water, which can make it difficult to work with in some experiments.
Future Directions
There are several future directions for research on 3-(2-Chlorophenyl)-6-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is the development of new synthesis methods that can improve the yield and purity of the compound. Another area of research is the study of the compound's potential applications in agriculture, such as its use as a pesticide or herbicide. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential use in the treatment of various diseases.
Conclusion:
In conclusion, this compound is a compound with significant potential for use in various fields of research. Its unique chemical properties and high potency make it a promising option for researchers. However, further studies are needed to fully understand its mechanism of action and potential applications.
Synthesis Methods
The synthesis of 3-(2-Chlorophenyl)-6-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves a series of chemical reactions. The most commonly used method is the one-pot synthesis, which involves the reaction of 2-(2,3-dihydro-1,4-benzodioxin-2-yl)hydrazinecarbothioamide, 2-chlorobenzonitrile, and sodium azide in the presence of a catalyst. The reaction is carried out under specific conditions such as temperature and pressure to ensure maximum yield and purity of the compound.
Scientific Research Applications
The compound has been extensively studied for its potential applications in various fields of research. In medicine, it has shown promising results as an anti-cancer agent. Studies have shown that the compound can inhibit the growth of cancer cells by inducing apoptosis. It has also been studied for its potential use in the treatment of Alzheimer's disease. The compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is responsible for the breakdown of acetylcholine, which is a neurotransmitter that is important for memory and learning.
Properties
Molecular Formula |
C17H11ClN4O2S |
---|---|
Molecular Weight |
370.8 g/mol |
IUPAC Name |
3-(2-chlorophenyl)-6-(2,3-dihydro-1,4-benzodioxin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C17H11ClN4O2S/c18-11-6-2-1-5-10(11)15-19-20-17-22(15)21-16(25-17)14-9-23-12-7-3-4-8-13(12)24-14/h1-8,14H,9H2 |
InChI Key |
JHVUYFNWINYVQC-UHFFFAOYSA-N |
SMILES |
C1C(OC2=CC=CC=C2O1)C3=NN4C(=NN=C4S3)C5=CC=CC=C5Cl |
Canonical SMILES |
C1C(OC2=CC=CC=C2O1)C3=NN4C(=NN=C4S3)C5=CC=CC=C5Cl |
Origin of Product |
United States |
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